Cas no 753421-63-5 (4-Aminobutyl-DOTA)

• Product Name: 4-Aminobutyl-DOTA
• CAS No: 753421-63-5
• MF: C₂₀H₃₈N₆O₇
• MW: 474.551724910736
• CID: 4674688
• PubChem ID: 10457609
• Update Time: 2025-10-15

4-Aminobutyl-DOTA Chemical and Physical Properties

Names and Identifiers

• 4-Aminobutyl-DOTA
• DOTA-C4-NH2
• 2-[4-[2-(4-aminobutylamino)-2-oxoethyl]-7,10-bis(carboxymethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetic acid
• CS-0822880
• DOTA-C4-amine
• HY-W717779
• 1,4,7,10-Tetraazacyclododecane-1,4,7-tris(acetic acid)-10-(4-aminobutyl)acetamide
• 753421-63-5
• 2,2',2''-(10-(2-((4-Aminobutyl)amino)-2-oxoethyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl)triacetic acid

• Inchi： 1S/C20H38N6O7/c21-3-1-2-4-22-17(27)13-23-5-7-24(14-18(28)29)9-11-26(16-20(32)33)12-10-25(8-6-23)15-19(30)31/h1-16,21H2,(H,22,27)(H,28,29)(H,30,31)(H,32,33)
• InChI Key： HXARYNXJCBHKNK-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)CCN(CC(NCCCCN)=O)CCN(CC(O)=O)CCN(CC(O)=O)CC1

Computed Properties

• Exact Mass: 474.28019757g/mol
• Monoisotopic Mass: 474.28019757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.8
• Topological Polar Surface Area: 180Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Aminobutyl-DOTA

Introduction to 4-Aminobutyl-DOTA (CAS No. 753421-63-5)

4-Aminobutyl-DOTA (CAS No. 753421-63-5) is a versatile and highly functionalized compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, also referred to as DOTA with a 4-aminobutyl substituent, is a derivative of the well-known macrocyclic chelator, DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid). The addition of the 4-aminobutyl group introduces unique properties that enhance its utility in various applications.

The chemical structure of 4-Aminobutyl-DOTA consists of a macrocyclic ring with four nitrogen atoms and four carboxylic acid groups. The 4-aminobutyl substituent is attached to one of the nitrogen atoms, providing a flexible linker that can facilitate interactions with other molecules. This structure makes it an excellent chelating agent for metal ions, particularly lanthanides such as gadolinium (Gd³⁺), which are widely used in magnetic resonance imaging (MRI) contrast agents.

Recent advancements in the synthesis of 4-Aminobutyl-DOTA have focused on improving its stability and bioavailability. Researchers have explored various synthetic pathways, including solid-phase synthesis and microwave-assisted synthesis, to optimize the production process. These methods not only enhance the purity of the compound but also reduce the time required for synthesis, making it more accessible for large-scale applications.

In terms of applications, 4-Aminobutyl-DOTA has been extensively studied for its role in biomedical imaging and therapeutic drug delivery. Its ability to chelate metal ions with high selectivity and stability makes it an ideal candidate for developing MRI contrast agents. For instance, gadolinium-based contrast agents incorporating 4-Aminobutyl-DOTA have shown superior relaxivity properties compared to traditional agents like Gd-DTPA.

Beyond imaging applications, 4-Aminobutyl-DOTA has also been investigated for its potential in targeted drug delivery systems. By conjugating this compound with specific targeting ligands or therapeutic agents, researchers aim to develop drugs that can selectively bind to diseased tissues while minimizing systemic toxicity. Recent studies have demonstrated promising results in delivering anticancer drugs using DOTA-based platforms, highlighting its potential in personalized medicine.

The unique properties of 4-Aminobutyl-DOTA also make it a valuable tool in radiopharmaceuticals. Its ability to coordinate with radionuclides such as lutetium-177 (Lu-177) and yttrium-90 (Y-90) has led to its use in peptide receptor radionuclide therapy (PRRT). This application is particularly significant in the treatment of neuroendocrine tumors and other cancers where peptide receptors are overexpressed.

Recent research has also explored the use of DOTA derivatives, including 4-Aminobutyl-DOTA, in the development of multivalent binding systems. These systems leverage the macrocyclic structure of DOTA to create platforms that can bind multiple metal ions or ligands simultaneously. Such systems hold promise for enhancing the sensitivity and specificity of diagnostic assays and imaging techniques.

In conclusion, 4-Aminobutyl-DOTA (CAS No. 753421-63-5) is a multifaceted compound with a wide range of applications in biomedicine and materials science. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in cutting-edge research and clinical practice. As ongoing studies continue to uncover new potentials for this compound, its role in advancing diagnostics and therapeutics is expected to grow significantly.